Cas no 1456524-66-5 (3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid)

• Product Name: 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid
• CAS No: 1456524-66-5
• MF: C₁₂H₇F₃N₂O₃S
• MW: 316.255791902542
• CID: 5629893
• PubChem ID: 165932909
• Update Time: 2025-10-29

3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid
• EN300-28293182
• 1456524-66-5
• 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C12H7F3N2O3S/c13-12(14,15)11(20)16-8-7(6-4-2-1-3-5-6)17-21-9(8)10(18)19/h1-5H,(H,16,20)(H,18,19)
• InChI Key： BUJVGNBKOVFCML-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C2C=CC=CC=2)=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 316.01294775g/mol
• Monoisotopic Mass: 316.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų

Additional information on 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid

Introduction to 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid (CAS No. 1456524-66-5)

3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid (CAS No. 1456524-66-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid includes a phenyl group, a trifluoroacetamido moiety, and a thiazole ring, all of which contribute to its distinctive chemical and biological properties.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their ability to form stable complexes with various metal ions and their potential as enzyme inhibitors. The presence of the phenyl group in 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid enhances its hydrophobicity and can influence its binding affinity to specific protein targets. The trifluoroacetamido moiety introduces fluorine atoms, which can significantly affect the compound's electronic properties and metabolic stability.

Recent research has highlighted the potential of 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings indicate that 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid may have broad-spectrum anticancer activity and could be further developed as a novel therapeutic agent.

The pharmacokinetic properties of 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid have also been studied extensively. Its high lipophilicity due to the phenyl group allows for good absorption through biological membranes. However, the presence of the carboxylic acid group can affect its solubility and stability in physiological conditions. To overcome these challenges, researchers have explored various prodrug strategies to enhance the bioavailability and stability of this compound. For example, esterification of the carboxylic acid group has been shown to improve solubility and extend the half-life of the drug in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully assess its therapeutic potential and optimize its formulation for clinical use.

In conclusion, 3-Phenyl-4-(2,2,2-trifluoroacetamido)-1,2-thiazole-5-carboxylic acid (CAS No. 1456524-66-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure confers multiple biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is anticipated that this compound will play a significant role in advancing medical treatments in these areas.